Cas no 6497-02-5 (4-Oxazoleacetic acid, 2-amino-)

• Product Name: 4-Oxazoleacetic acid, 2-amino-
• CAS No: 6497-02-5
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4715743
• PubChem ID: 55289378
• Update Time: 2025-06-08

4-Oxazoleacetic acid, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazoleacetic acid, 2-amino-

• Inchi： 1S/C5H6N2O3/c6-5-7-3(2-10-5)1-4(8)9/h2H,1H2,(H2,6,7)(H,8,9)
• InChI Key： SPSOPRDXHBKLRQ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(=C1)CC(=O)O

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-Oxazoleacetic acid, 2-amino-

Recent Advances in the Study of 4-Oxazoleacetic acid, 2-amino- (CAS: 6497-02-5) and Its Applications in Chemical Biology and Medicine

4-Oxazoleacetic acid, 2-amino- (CAS: 6497-02-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its oxazole ring and amino functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel antimicrobial, anticancer, and anti-inflammatory agents. The unique structural features of 4-Oxazoleacetic acid, 2-amino- make it a promising scaffold for designing targeted therapies with enhanced efficacy and reduced side effects.

One of the most notable advancements in the study of 4-Oxazoleacetic acid, 2-amino- is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, researchers have successfully utilized this compound to develop inhibitors of protein kinases, which are critical regulators of cellular processes and are often dysregulated in diseases such as cancer. The ability of 4-Oxazoleacetic acid, 2-amino- to form stable interactions with the active sites of these enzymes has been demonstrated through X-ray crystallography and molecular docking studies, providing valuable insights for structure-based drug design.

In addition to its applications in drug discovery, 4-Oxazoleacetic acid, 2-amino- has also been investigated for its potential in chemical biology. Recent studies have highlighted its utility as a building block for the synthesis of fluorescent probes and bioconjugates. These probes enable real-time monitoring of biological processes, such as enzyme activity and protein-protein interactions, offering new tools for understanding complex cellular mechanisms. The compatibility of 4-Oxazoleacetic acid, 2-amino- with various bioconjugation techniques, including click chemistry, further enhances its versatility in this field.

Another area of interest is the exploration of 4-Oxazoleacetic acid, 2-amino- as a precursor for the development of antimicrobial agents. With the rising threat of antibiotic resistance, there is an urgent need for novel compounds with distinct mechanisms of action. Recent in vitro studies have shown that derivatives of 4-Oxazoleacetic acid, 2-amino- exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. These findings underscore the potential of this compound in addressing global health challenges related to infectious diseases.

Despite these promising developments, challenges remain in the optimization of 4-Oxazoleacetic acid, 2-amino- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the core structure of the compound to improve its pharmacokinetic properties while retaining its biological activity. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with favorable profiles.

In conclusion, 4-Oxazoleacetic acid, 2-amino- (CAS: 6497-02-5) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to chemical probes, highlight its significance in advancing our understanding of biological systems and developing new therapeutic strategies. Ongoing research efforts are expected to further elucidate its potential and pave the way for innovative solutions to pressing medical challenges. The integration of multidisciplinary approaches, including synthetic chemistry, structural biology, and computational modeling, will be crucial in unlocking the full potential of this compound.